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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Safety Data Sheet (SDS) Deep Dive:

Chloromethoxy(dimethyl)silane

Technical Guide for Research & Development
Part 1: Chemical Identity & Physicochemical
Profile[1][2]

Compound Name: Chloromethoxy(dimethyl)silane Structure:H-Si(CH3)2-O-CH2-ClI
Molecular Formula: C3H9CIOSi Molecular Weight: 124.64 g/mol [1][2]

Physicochemical Constants (Estimated)
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Property Value | Characteristic Note
Physical State Colorless Liquid Volatile
N ) Similar to related siloxanes; do
Boiling Point ~80-100 °C (Est.) o o
not distill without stabilization.
_ . - Danger: Vapors may travel to
Flash Point < 23 °C (High Flammability) o
ignition sources.
Solubility Reacts violently with water Hydrolyzes immediately.
Density ~0.9-1.0 g/mL
_ Due to trace
Odor Pungent, Acrid

HCIl/Formaldehyde hydrolysis.

Part 2: Hazard Identification (The "Hidden" Risks)

Standard SDS templates often miss the synergistic hazards of this molecule. As a researcher,
you must treat this not just as a silane, but as a masked carcinogen.

Carcinogenicity & Genotoxicity (Primary Hazard)
e Mechanism: The chloromethoxy group (-OCH2CI) is an

-chloro ether. This moiety is structurally analogous to Chloromethyl Methyl Ether (MOM-CI)
and Bis(chloromethyl) ether (BCME), both known human carcinogens (OSHA/IARC Group
1).

o Risk: These compounds act as potent alkylating agents. They can transfer the chloromethyl
cation (+CH2CI) or methoxymethyl cation to DNA nucleophiles (e.g., guanine residues),
leading to cross-linking and mutations.

o Directive: Handle as a Select Carcinogen. Zero skin contact; strict inhalation containment.[3]

Hydrolytic Decomposition (The Cascade)

Upon contact with moisture (even ambient humidity), the molecule undergoes a two-step
decomposition that releases multiple toxic byproducts.
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o Step 1 (Hydrolysis): The Si-O bond cleaves, releasing Hydroxymethyl chloride (HO-CH2-ClI).

o Step 2 (Fragmentation):HO-CH2-Cl is unstable and spontaneously decomposes into
Formaldehyde (HCHO) and Hydrochloric Acid (HCI).

o Step 3 (Si-H Reactivity): The silicon hydride (Si-H) bond can react with water/base to evolve
Hydrogen Gas (H2), creating a pressure/explosion hazard in sealed waste containers.

Corrosivity

The release of anhydrous HCI gas upon exposure to air/moisture causes immediate severe
burns to the respiratory tract, eyes, and skin.

Part 3: Mechanism of Action & Decomposition
Pathway

The following diagram illustrates the chemical fate of Chloromethoxy(dimethyl)silane when
exposed to environmental moisture, highlighting the generation of carcinogenic and corrosive
byproducts.
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Caption: Figure 1. Hydrolytic decomposition cascade releasing carcinogens (Formaldehyde),
corrosives (HCI), and potential flammables (H2).

Part 4: Safe Handling & Storage Protocols
Engineering Controls
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e Primary Containment:Glovebox (Inert Atmosphere) is highly recommended. If a glovebox is
unavailable, use a Schlenk line with strict air-free techniques.

» Fume Hood: Must be used for all transfers if outside a glovebox. Face velocity > 100 fpm.
o Blast Shield: Required if distilling or heating > 50 °C due to potential instability of the

-chloro ether moiety.

Personal Protective Equipment (PPE)

» Respiratory: If outside containment, use a full-face respirator with Combination Cartridges
(Organic Vapor + Acid Gas + P100 Particulate) to protect against HCl and Formaldehyde.

o Dermal: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Outer Layer: Silver Shield (Laminate) or Viton. Standard Nitrile is permeable to chlorinated
ethers.

e Eyes: Chemical splash goggles + Face shield (if not in a glovebox).

Storage

o Temperature: Refrigerate (2—-8 °C).
o Atmosphere: Store under Nitrogen or Argon.

o Container: Teflon-lined seal. Do not use ground glass joints without Teflon sleeves (freezing
risk due to hydrolysis/corrosion).

e Segregation: Keep away from bases (causes rapid H2 evolution from Si-H) and oxidizers.

Part 5: Emergency Response & Deactivation
Spill Management

o Evacuate: Clear the area immediately. Vapors are carcinogenic and corrosive.
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 Isolate: Ventilate the room.

o Neutralization (Small Spills < 10 mL):
o Cover with dry lime, sand, or soda ash to absorb liquid.
o Do NOT use water (generates HCI cloud).

o Collect in a hazardous waste container labeled "Carcinogenic/Corrosive/Flammable”.

Reaction Quenching (Deactivation Protocol)

e Goal: Safely hydrolyze the Si-CI/Si-O bonds and neutralize the resulting HCI and
Formaldehyde.

» Reagent: 10% Aqueous Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate
(NaHCO3).

e Procedure:
o Dilute the reaction mixture with an inert solvent (e.g., Hexane, Toluene).
o Coolto 0 °C.
o Dropwise addition of the basic solution.

o Warning: Expect gas evolution (H2 from Si-H bond; CO2 if using Bicarbonate). Ensure

venting.

o The base neutralizes HCI and helps convert formaldehyde to non-volatile species (via

Cannizzaro reaction or polymerization).

Part 6: Operational Decision Tree

Use this logic flow to determine the safe handling tier for your experiment.
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Start: Handling Chloromethoxy(dimethyl)silane

Is Scale > 5 grams?

No Yes
Scale < 5¢g Scale > 5¢g
Acceptable Preferred

Fume Hood with MANDATORY: Glovebox
Schlenk Techniques (Inert Atmosphere)

Transfer via Cannula/Syringe

Open Pouring (Closed System)

STOP: High Exposure Risk QISR DI = ol =

Slow addition of NaHCO3

Click to download full resolution via product page

Caption: Figure 2. Decision logic for selecting engineering controls based on scale and
exposure risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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